Cas no 1353984-02-7 (2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide)

• Product Name: 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide
• CAS No: 1353984-02-7
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 2168263
• Update Time: 2025-05-23

2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-cyclopropyl-n-pyrazin-2-ylmethyl-acetamide
• 2-chloro-N-cyclopropyl-N-(pyrazin-2-ylmethyl)acetamide
• AM94662
• 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethylacetamide
• 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide

• Inchi： 1S/C10H12ClN3O/c11-5-10(15)14(9-1-2-9)7-8-6-12-3-4-13-8/h3-4,6,9H,1-2,5,7H2
• InChI Key： UVZKTDMYCSTHEZ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=NC=CN=1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Topological Polar Surface Area: 46.1

Additional information on 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide

Introduction to 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide (CAS No. 1353984-02-7)

2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide, with the chemical identifier CAS No. 1353984-02-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a subject of intense study for potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and a cyclopropyl group, contribute to its unique chemical properties and reactivity, which are essential for its role in drug discovery and development.

The pyrazin-2-ylmethyl moiety in the molecular structure of 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide is particularly noteworthy, as it is known to interact with various biological targets. Pyrazine derivatives are widely recognized for their pharmacological significance, and modifications at the 2-position of the pyrazine ring can lead to significant changes in biological activity. This compound’s design aims to leverage these interactions for therapeutic benefit, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel small molecules that can modulate biological pathways associated with various diseases. The structural framework of 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide provides a unique platform for such modulations. The combination of the chloro substituent and the cyclopropyl group enhances its binding affinity to specific biological targets, which is crucial for developing effective drugs.

The compound’s potential applications extend to several therapeutic areas, including oncology, inflammation, and central nervous system disorders. Current research indicates that molecules with similar structural motifs can inhibit key enzymes and receptors involved in disease pathogenesis. For instance, studies have shown that pyrazine derivatives can interfere with the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in various diseases.

One of the most exciting aspects of 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications, enabling chemists to explore different derivatives with enhanced or altered biological activities. This flexibility is invaluable in drug discovery pipelines, where rapid iteration and optimization are essential.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The introduction of the cyclopropyl group, in particular, requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide with greater efficiency and scalability.

Evaluation of this compound’s pharmacokinetic properties is another critical aspect of its development. Factors such as solubility, stability, and metabolic clearance play a significant role in determining its suitability for clinical use. Preliminary studies suggest that modifications to the molecular structure can significantly impact these properties, making it possible to optimize formulations for better bioavailability and reduced toxicity.

The role of computational chemistry in understanding the behavior of 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and reducing the time required for drug discovery.

In conclusion, 2-Chloro-N-cyclopropyl-N-pyrazin-2-ylmethyl-acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.